Cas no 77128-72-4 (Fmoc-tyr(ME)-OH)

• Product Name: Fmoc-tyr(ME)-OH
• CAS No: 77128-72-4
• MF: C₂₅H₂₃NO₅
• MW: 417.453827142715
• MDL: MFCD00153368
• CID: 59862
• PubChem ID: 2762281
• Update Time: 2025-04-18

Fmoc-tyr(ME)-OH Chemical and Physical Properties

Names and Identifiers

• Fmoc-4-Methoxy-L-phenylalanine
• Fmoc-L-Tyr(Me)
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-O-methyl-L-tyrosine
• N-Fmoc-4-methoxy-L-phenylalanine
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-methoxyphenyl)propanoic acid
• Fmoc-4-Methoxy-Phe
• Fmoc-L-4-Methoxyphe
• Fmoc-L-4-methoxyphenylalanine
• Fmoc-L-Tyr(Me)-OH
• Fmoc-O-methyl-L-tyrosine
• Fmoc-Tyr(Me)-OH
• N-alpha-(9-fluorenylmethyloxycarbonyl)-O-methyl-L-tyrosine
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-4-methoxy-L-phenylalanine
• N-Fmoc-O-methyl-L-tyrosine
• Fmoc-Phe(4-OMe)-OH
• Fmoc-4-Methoxyphenylalanine
• FMOC-4-METHOXY-PHE-OH
• Fmoc-O-Methyl-Tyr-OH
• fmoc-(O-methyl)-l-tyrosine
• Fmoc-Tyr(Me)-OH, AldrichCPR
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-methoxyphenyl)propanoic acid
• N-[(9H-Fluoren-9-Yl-Methoxy)C
• (S)-2-(((9H-FLUOREN-9-YL)METHOXY)CARBONYLAMINO)-3-(4-METHOXYPHENYL)PROPANOIC ACID
• L-Tyrosine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-O-methyl-
• I10336
• HY-W010943
• (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-methoxyphenyl)propanoic acid
• (S)-FMOC-4-METHOXY-BETA-PHENYLALANINE
• Fmoc-L-tyrosine methyl ether
• A838965
• AKOS015896041
• CS-W011659
• AC-25341
• EN300-3395154
• FMOC-L-BETA-PHE(4-OME)-OH
• 77128-72-4
• (2S)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3-(4-methoxyphenyl)propanoic acid
• (s)-3-(4-methoxy-phenyl)-2-(9h-fluoren-9-ylmethoxycarbonylamino)-propionic acid
• SCHEMBL1311051
• PS-12805
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-O-methyl-L-tyrosine (Fmoc-L-Tyr(Me)-OH)
• Fmoc-(S)-3-amino-3-(4-methoxyphenyl)propionic acid
• JYQODLWFOPCSCS-QHCPKHFHSA-N
• MFCD00153368
• AKOS015837302
• AM82330
• Fmoc-tyr(ME)-OH

• MDL： MFCD00153368
• Inchi： 1S/C25H23NO5/c1-30-17-12-10-16(11-13-17)14-23(24(27)28)26-25(29)31-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-13,22-23H,14-15H2,1H3,(H,26,29)(H,27,28)/t23-/m0/s1
• InChI Key： JYQODLWFOPCSCS-QHCPKHFHSA-N
• SMILES： O(C(N[C@H](C(=O)O)CC1C=CC(=CC=1)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 417.15769
• Monoisotopic Mass: 417.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.9
• XLogP3: 4.6

Experimental Properties

• Color/Form: No data available
• Melting Point: 159.0 to 163.0 deg-C
• Boiling Point: 647.8°C at 760 mmHg
• Flash Point: 345.6±31.5 °C
• PSA: 84.86
• Specific Rotation: -25° to -29° (c=1, DMF)

Fmoc-tyr(ME)-OH Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters